Cas no 62502-79-8 (Butanoic acid, 2-(acetylamino)-4-(methyldithio)-, (R)-)

• Product Name: Butanoic acid, 2-(acetylamino)-4-(methyldithio)-, (R)-
• CAS No: 62502-79-8
• MF: C₇H₁₃NO₃S₂
• MW: 223.313019514084
• CID: 442402
• PubChem ID: 11770084
• Update Time: 2025-04-19

Butanoic acid, 2-(acetylamino)-4-(methyldithio)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetylamino)-4-(methyldithio)-, (R)-
• (2R)-2-acetamido-4-(methyldisulfanyl)butanoic acid
• DTXSID50472197
• 62502-79-8

• Inchi： 1S/C7H13NO3S2/c1-5(9)8-6(7(10)11)3-4-13-12-2/h6H,3-4H2,1-2H3,(H,8,9)(H,10,11)/t6-/m1/s1
• InChI Key： ZNNQUVWXNBCSQU-ZCFIWIBFSA-N
• SMILES： S(CC[C@H](C(=O)O)NC(C)=O)SC

Computed Properties

• Exact Mass: 223.03379
• Monoisotopic Mass: 223.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 66.4